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Compound of Interest

Compound Name: 1-Chlorodecane

Cat. No.: B1668793 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of 1-Chlorodecane in a laboratory setting. Adherence to these guidelines is essential

for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Engineering Controls
1-Chlorodecane is a combustible liquid that can cause skin and serious eye irritation.[1] It is

also suspected of causing cancer and is very toxic to aquatic life with long-lasting effects.[2][3]

[4] Due to these hazards, proper engineering controls are the first line of defense.

Ventilation: All work with 1-Chlorodecane should be conducted in a well-ventilated area.[1]

[5] For procedures that may generate vapors or mists, a chemical fume hood is mandatory.

Eyewash and Safety Shower: Ensure that an eyewash station and a safety shower are

readily accessible and in close proximity to the workstation.[1]

Storage: Store 1-Chlorodecane in a cool, dry, and well-ventilated place, away from heat,

sparks, open flames, and other sources of ignition.[1][5][6] Keep containers tightly closed.[1]

[2] The storage area should be designated for flammable liquids.
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The selection of appropriate PPE is critical to prevent exposure. The following PPE is

mandatory when handling 1-Chlorodecane:

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[1]

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. For tasks

with a higher risk of splashes, chemical-resistant coveralls are recommended.

Hand Protection: The selection of appropriate gloves is crucial. While specific breakthrough

time data for 1-Chlorodecane is not readily available in published chemical resistance

guides, recommendations can be made based on its chemical class (halogenated alkane).
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Glove Material
Recommendation for 1-
Chlorodecane
(Halogenated Alkane)

Rationale

Viton® Excellent

Fluoroelastomer gloves like

Viton® generally provide

excellent resistance to

aromatic and aliphatic

hydrocarbons, as well as

chlorinated solvents.

Butyl Rubber Good to Fair

Butyl rubber offers good

resistance to a wide range of

chemicals but may not perform

as well with some halogenated

hydrocarbons.

Nitrile Rubber
Fair to Poor (Splash Protection

Only)

Nitrile gloves are suitable for

incidental splash protection but

are not recommended for

prolonged or immersive

contact with halogenated

hydrocarbons, as

breakthrough can occur

quickly.

Neoprene Poor

Neoprene is generally not

recommended for use with

halogenated hydrocarbons.

Natural Rubber (Latex) Poor

Latex gloves offer poor

resistance to most organic

solvents and are not suitable

for handling 1-Chlorodecane.

Important Note: Always inspect gloves for signs of degradation (swelling, discoloration,

cracking) or punctures before and during use. If contact with 1-Chlorodecane occurs, remove

and replace disposable gloves immediately. For reusable gloves, follow the manufacturer's

guidelines for decontamination and reuse.
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Operational Plan: Step-by-Step Handling Procedure
This workflow outlines the necessary steps for safely handling 1-Chlorodecane from

preparation to the completion of the experimental work.
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Workflow for Handling 1-Chlorodecane

Preparation

Handling

Cleanup & Waste Disposal

Post-Handling

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Workspace in Fume Hood

Assemble Spill Kit

Dispense 1-Chlorodecane

Proceed to Handling

Perform Experimental Procedure

Monitor for Spills or Exposure

Decontaminate Glassware & Surfaces

Procedure Complete

Segregate Waste

Label Waste Containers

Store Waste for Pickup

Doff PPE Correctly

Waste Secured

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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